Cas no 252561-49-2 (Ethanone, 1-[4-(4-thiazolyl)phenyl]-)

• Product Name: Ethanone, 1-[4-(4-thiazolyl)phenyl]-
• CAS No: 252561-49-2
• MF: C₁₁H₉NOS
• MW: 203.260261297226
• CID: 3921229
• PubChem ID: 22316642
• Update Time: 2025-10-05

Ethanone, 1-[4-(4-thiazolyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-(4-thiazolyl)phenyl]-
• 1-[4-(4-Thiazolyl)phenyl]ethanone
• 1-[4-(1,3-Thiazol-4-yl)phenyl]ethan-1-one
• 252561-49-2
• EN300-745636
• PHJIFJJORJXADY-UHFFFAOYSA-N
• SCHEMBL6512655

• Inchi： 1S/C11H9NOS/c1-8(13)9-2-4-10(5-3-9)11-6-14-7-12-11/h2-7H,1H3
• InChI Key： PHJIFJJORJXADY-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(C2=CSC=N2)C=C1)C

Computed Properties

• Exact Mass: 203.04048508Da
• Monoisotopic Mass: 203.04048508Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethanone, 1-[4-(4-thiazolyl)phenyl]-

Recent Advances in the Study of Ethanone, 1-[4-(4-thiazolyl)phenyl]- (CAS: 252561-49-2): A Comprehensive Research Brief

Ethanone, 1-[4-(4-thiazolyl)phenyl]-, with the CAS number 252561-49-2, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its thiazole and phenyl ketone moieties, has recently garnered attention due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of Ethanone, 1-[4-(4-thiazolyl)phenyl]- as a key intermediate in the synthesis of novel heterocyclic compounds. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors, particularly those targeting cancer-related pathways. The compound's unique structure allows for facile derivatization, enabling researchers to explore a wide range of pharmacological activities.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of Ethanone, 1-[4-(4-thiazolyl)phenyl]- exhibit promising anti-inflammatory and antimicrobial properties. A study conducted by Zhang et al. (2024) reported that certain analogs of this compound displayed significant inhibition of NF-κB signaling, suggesting potential applications in treating inflammatory diseases. Additionally, its thiazole component has been linked to antimicrobial activity against Gram-positive bacteria, as evidenced by recent microbiological assays.

The pharmacological potential of Ethanone, 1-[4-(4-thiazolyl)phenyl]- extends to its use in central nervous system (CNS) drug development. Research published in Bioorganic & Medicinal Chemistry Letters (2024) identified this compound as a scaffold for designing novel dopamine receptor modulators. Molecular docking studies revealed favorable interactions with D2 and D3 receptor subtypes, indicating its potential in addressing neurological disorders such as Parkinson's disease and schizophrenia.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of Ethanone, 1-[4-(4-thiazolyl)phenyl]-. A 2024 patent application disclosed an improved catalytic process for its synthesis, achieving higher yields and purity while reducing environmental impact. This development is particularly significant for scaling up production for preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of Ethanone, 1-[4-(4-thiazolyl)phenyl]-based therapeutics. Current research is addressing issues related to bioavailability and metabolic stability, with several groups exploring prodrug strategies and formulation approaches. The compound's structure-activity relationships are also under intensive investigation to identify the most pharmacologically favorable derivatives.

In conclusion, Ethanone, 1-[4-(4-thiazolyl)phenyl]- (CAS: 252561-49-2) represents a versatile scaffold with multiple therapeutic applications. The recent surge in research activity surrounding this compound underscores its importance in medicinal chemistry. Future directions will likely focus on advancing promising derivatives through preclinical development while continuing to elucidate its mechanism of action at the molecular level.